5-(Hydroxymethyl)-3-methyl-1,3-oxazolidin-2-one

• IUPAC Name: 5-(hydroxymethyl)-3-methyl-1,3-oxazolidin-2-one
• InChI: InChI=1S/C5H9NO3/c1-6-2-4(3-7)9-5(6)8/h4,7H,2-3H2,1H3
• InChI Key: NOGODPXRSZBASZ-UHFFFAOYSA-N
• Canonical SMILES: CN1CC(OC1=O)CO
• Molecular Formula: C5H9NO3
• DSSTOX Substance ID: DTXSID70560565
• Molecular Weight: 131.13 g/mol
• CAS RN: 637343-86-3, 97899-29-1

Description

5-(Hydroxymethyl)-3-methyl-1,3-oxazolidin-2-one is an organic compound. It is widely spread in food products and is formed in sugar-containing food when exposed to heat. It is widely used as an indicator of quality in food products.

Synthesis Analysis

The synthesis of 5-hydroxymethylfurfural from fructose is catalyzed by sulfonated carbon-based solid acid. The influence of the type of support, sulfonating agent and their concentration, catalyst amount, reaction temperature, and time was investigated. It was found that fructose was converted into 5-HMF with excellent selectivity and stability.

Molecular Structure Analysis

The molecular structure of 5-(Hydroxymethyl)-3-methyl-1,3-oxazolidin-2-one has been investigated using ATR-FTIR spectroscopy, Scanning Electron Microscopy (SEM), and Dynamic Light Scattering (DLS) experiments. The FTIR data support a reaction pathway in which humins form either through a ring opening mechanism and/or through substitution at the α or β position via nucleophilic attack.

Chemical Reactions Analysis

The chemical reactions of 5-(Hydroxymethyl)-3-methyl-1,3-oxazolidin-2-one involve various transformations such as hydrogenation, oxidation, aldol condensation, rehydration, amination, polymerization, etherification, and decarbonylation. The addition of DMSO as a co-solvent leads to significant changes in the FTIR spectra of humins.

Physical And Chemical Properties Analysis

5-(Hydroxymethyl)-3-methyl-1,3-oxazolidin-2-one is a white low-melting solid (although commercial samples are often yellow) which is highly soluble in both water and organic solvents. It has a refractive index of n20/D 1.562 (lit.), a boiling point of 114-116 °C/1 mmHg (lit.), and a melting point of 28-34 °C (lit.).

Mechanism of Action

Target of Action

It’s worth noting that 5-hydroxymethylfurfural (hmf), a structurally similar compound, has been found to interact with muscarinic receptors .

Mode of Action

The 5-hydroxymethyl metabolite of tolterodine, a drug used to treat overactive bladder, exhibits antimuscarinic activity similar to that of tolterodine

Biochemical Pathways

5-hydroxymethylfurfural (hmf) has been shown to affect the nf-κb and mapk signaling pathways

Pharmacokinetics

When 5-hydroxymethylfurfural (hmf) is administered orally or intravenously to rats, hmf or its metabolites are rapidly eliminated in the urine with the recovery of 95-100% after 24 hours .

Result of Action

5-hydroxymethylfurfural (hmf) has been shown to ameliorate allergic inflammation in hmc-1 cells by inactivating nf-κb and mapk signaling pathways .

Action Environment

It’s worth noting that the inherent hydrophilicity and poor stability of 5-hydroxymethylfurfural (hmf) disfavor its production and value addition from an economic standpoint .

Safety and Hazards

When handling 5-(Hydroxymethyl)-3-methyl-1,3-oxazolidin-2-one, it is advised to keep away from open flames, hot surfaces, and sources of ignition. Precautionary measures against static discharge should be taken. Contaminated clothing should be immediately changed, preventive skin protection should be applied, and hands and face should be washed after working with the substance.

Future Directions

The synthesis of fuels, fuel additives, commercial, and potential products from platform molecules generated by the hydrolysis of lignocellulosic biomass is a promising strategy toward the utilization of renewable feedstocks. The synthesis of value-added commercial and potential chemicals (e.g., furan-based polyester platform 2,5-furandicarboxylic acid (FDCA), 5-hydroxymethyl-2-furancarboxylic acid (HMFCA), 2,5-diformylfuran (DFF)) is one of the objectives.